Cas no 55648-20-9 (Alprostadil Alfadex)

Alprostadil Alfadex structure

Product Name:Alprostadil Alfadex

CAS No:55648-20-9

MF:C₅₆H₉₄O₃₅

MW:1327.32458257675

CID:1598232

PubChem ID:5282234

Update Time:2025-04-21

Alprostadil Alfadex Chemical and Physical Properties

Names and Identifiers

- 7-{(1R,2R,3R)-3-hydroxy-2-[(1E,3S)-3-hydroxyoct-1-en-1-yl]-5-oxocyclopentyl}heptanoic acid - (1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31R,32R,33R,34R,35R,36R,37R,38R,39R,40R,41R,42R)-5,10,15,20,25,30-hexakis(hydroxymethyl)-2,4,7
- LogP
- a-Cyclodextrin, compd. with (11a,13E,15S)-11,15-dihydroxy-9-oxoprost-13-en-1-oic Acid (1:1) (9CI);
- 55648-20-9
- 2,4,7,9,12,14,17,19,22,24,27,29-Dodecaoxaheptacyclo[26.2.2.23,6.28,11.213,16.218,21.223,26]dotetracontane, a-cyclodextrin derivative;
- Prostaglandin E1 cyclodextrin
- Alprostadil alfadex
- SCHEMBL1989076
- G 511
- Prostaglandin E1-a-cyclodextrin compound
- Alprostadil cyclodextrin
- G 511;
- PGE1 a-CD;
- Q27116135
- CHEBI:34532
- Tandetoron
- Tandetoron;
- PGE1 alpha-CD
- Alprostadil Alfadex
- Inchi： 1S/C36H60O30.C20H34O5/c37-1-7-25-13(43)19(49)31(55-7)62-26-8(2-38)57-33(21(51)15(26)45)64-28-10(4-40)59-35(23(53)17(28)47)66-30-12(6-42)60-36(24(54)18(30)48)65-29-11(5-41)58-34(22(52)16(29)46)63-27-9(3-39)56-32(61-25)20(50)14(27)44;1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h7-54H,1-6H2;12-13,15-17,19,21,23H,2-11,14H2,1H3,(H,24,25)/b;13-12+/t7-,8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-;15-,16+,17+,19+/m10/s1
- InChI Key： LYRPNNXUPAXZGU-OJQZDGIKSA-N
- SMILES： O1[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@H]1[C@@H](CO)O2)O)O)O)O)O)O)O)O)O)O)O)O.O[C@@H]1CC([C@H](CCCCCCC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)=O

Computed Properties

Exact Mass: 1326.557565
Monoisotopic Mass: 1326.557565
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 21
Hydrogen Bond Acceptor Count: 35
Heavy Atom Count: 91
Rotatable Bond Count: 19
Complexity: 1680
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 33
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 570

Experimental Properties

Boiling Point: 1410.8°C at 760 mmHg
Flash Point: 807.1°C

Alprostadil Alfadex Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A451240-25mg	Alprostadil Alfadex	55648-20-9	25mg	$ 1265.00	2023-09-09
TRC	A451240-100mg	Alprostadil Alfadex	55648-20-9	100mg	$ 465.00	2023-02-03
TRC	A451240-250mg	Alprostadil Alfadex	55648-20-9	250mg	$ 990.00	2023-02-03
TRC	A451240-2.5mg	Alprostadil Alfadex	55648-20-9	2.5mg	$ 142.00	2023-04-19
TRC	A451240-10mg	Alprostadil Alfadex	55648-20-9	10mg	$ 569.00	2023-09-09